Cas no 1805229-59-7 (6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1805229-59-7
• MF: C₇H₃BrF₂N₂O
• MW: 249.012327432632
• CID: 4915625
• Update Time: 2025-11-01

6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H3BrF2N2O/c8-5-1-4(13)3(2-11)6(12-5)7(9)10/h1,7H,(H,12,13)
• InChI Key： YDVKGFCTABKKIO-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C#N)=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 364
• XLogP3: 1.6
• Topological Polar Surface Area: 52.9

Additional information on 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine

Comprehensive Overview of 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805229-59-7)

6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805229-59-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and difluoromethyl substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for its synthetic applications, physicochemical properties, and safety data, making it a topic of interest in modern chemical innovation.

The molecular structure of 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine features a pyridine core functionalized with a cyano group at the 3-position and a hydroxyl group at the 4-position. These moieties contribute to its reactivity, enabling its use in cross-coupling reactions and other catalytic transformations. The presence of the difluoromethyl group enhances its metabolic stability, a property highly valued in drug discovery. This compound’s CAS No. 1805229-59-7 is often referenced in patents and scientific literature, underscoring its industrial relevance.

In recent years, the demand for fluorinated pyridines like this compound has surged due to their role in developing next-generation therapeutics. Searches for "6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine synthesis" or "CAS 1805229-59-7 applications" reflect growing curiosity about its potential. Its compatibility with green chemistry principles is another hot topic, as industries seek sustainable synthetic routes. Analytical techniques such as NMR and HPLC are commonly employed to characterize this compound, ensuring purity and consistency for research use.

Beyond pharmaceuticals, 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine is explored in material science for designing advanced functional materials. Its electron-withdrawing groups make it a candidate for organic electronics and photocatalysis. Questions like "How to store CAS 1805229-59-7?" or "Is 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine soluble in DMSO?" are frequently encountered, highlighting practical concerns among users. Proper handling guidelines recommend storage in cool, dry conditions to maintain stability.

The compound’s mechanistic pathways in reactions are also a focal point for academic studies. For instance, its role in palladium-catalyzed couplings or as a precursor for heterocyclic scaffolds is well-documented. Researchers often compare it to analogous halogenated pyridines to evaluate its efficiency. As the chemical industry evolves, 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine remains a versatile building block, aligning with trends like high-throughput screening and fragment-based drug design.

In summary, 6-Bromo-3-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS No. 1805229-59-7) exemplifies innovation in synthetic chemistry. Its multifaceted applications, from medicinal chemistry to material engineering, coupled with its search-friendly attributes, position it as a compound of enduring scientific and commercial value.